Cas no 1379302-09-6 (Methyl 2-chloro-3-nitropyridine-4-carboxylate)

• Product Name: Methyl 2-chloro-3-nitropyridine-4-carboxylate
• CAS No: 1379302-09-6
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• MDL: MFCD17214977
• CID: 2094126
• PubChem ID: 91800848
• Update Time: 2025-05-25

Methyl 2-chloro-3-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-nitroisonicotinate
• Methyl 2-chloro-3-nitropyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 2-chloro-3-nitro-, methyl ester
• SB11052
• AKOS025290914
• DB-134703
• CS-0049173
• SCHEMBL16563790
• 1379302-09-6
• MFCD17214977
• Methyl2-chloro-3-nitroisonicotinate
• EN300-114286
• GS-5008
• Methyl 2-chloro-3-nitro-pyridine-4-carboxylate
• 2-Chloro-3-nitro-4-pyridinecarboxylic acid methyl ester
• SY042403
• METHYL 2-CHLORO-3-NITRO ISONICOTINATE
• EFC30209

• MDL： MFCD17214977
• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)4-2-3-9-6(8)5(4)10(12)13/h2-3H,1H3
• InChI Key： IKVUHYWOJCHEGA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=O)OC)C=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.9937843g/mol
• Monoisotopic Mass: 215.9937843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85
• XLogP3: 1.5

Methyl 2-chloro-3-nitropyridine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 2-chloro-3-nitropyridine-4-carboxylate

Methyl 2-chloro-3-nitropyridine-4-carboxylate: A Comprehensive Overview

Methyl 2-chloro-3-nitropyridine-4-carboxylate, with the CAS number 1379302-09-6, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chlorine atom at position 2, a nitro group at position 3, and a methyl ester group at position 4. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of methyl 2-chloro-3-nitropyridine-4-carboxylate is of particular interest due to the presence of multiple functional groups. The pyridine ring serves as the central framework, while the chlorine atom at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity. The nitro group at position 3 further contributes to the electron-deficient nature of the molecule, making it highly susceptible to nucleophilic attack. Additionally, the methyl ester group at position 4 not only stabilizes the molecule but also facilitates its solubility in organic solvents. These structural features make methyl 2-chloro-3-nitropyridine-4-carboxylate an ideal candidate for use in various chemical reactions and synthesis processes.

Recent studies have highlighted the potential of methyl 2-chloro-3-nitropyridine-4-carboxylate in agricultural applications, particularly as a precursor for herbicides and pesticides. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to develop novel agrochemicals with enhanced efficacy and reduced environmental impact. For instance, researchers have successfully synthesized derivatives of this compound that exhibit potent inhibitory activity against key enzymes involved in plant growth regulation.

In addition to its agricultural applications, methyl 2-chloro-3-nitropyridine-4-carboxylate has also found utility in the pharmaceutical industry. Its role as an intermediate in drug synthesis has been explored extensively, with particular focus on its potential as a building block for anti-cancer agents. Recent findings suggest that derivatives of this compound may possess anti-proliferative properties against various cancer cell lines, making them promising candidates for further preclinical testing.

The synthesis of methyl 2-chloro-3-nitropyridine-4-carboxylate involves a multi-step process that typically begins with the chlorination of pyridine derivatives followed by nitration and esterification steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have significantly enhanced the scalability of the synthesis process, making it more viable for industrial applications.

From an environmental perspective, methyl 2-chloro-3-nitropyridine-4-carboxylate exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern due to its hydrophobic nature. Ongoing research is focused on developing strategies to mitigate its environmental impact, including the use of advanced oxidation processes for its degradation.

In conclusion, methyl 2-chloro-3-nitropyridine-4-carboxylate is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an even greater role in advancing technological and scientific progress.